2,3,5,6-tetramethyl-N-[4-(4-morpholinylcarbonyl)benzyl]benzenesulfonamide

• IUPAC Name: 2,3,5,6-tetramethyl-N-[[4-(morpholine-4-carbonyl)phenyl]methyl]benzenesulfonamide
• InChI: InChI=1S/C22H28N2O4S/c1-15-13-16(2)18(4)21(17(15)3)29(26,27)23-14-19-5-7-20(8-6-19)22(25)24-9-11-28-12-10-24/h5-8,13,23H,9-12,14H2,1-4H3
• InChI Key: TUWVAWWDTJUNCI-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C(=C1C)S(=O)(=O)NCC2=CC=C(C=C2)C(=O)N3CCOCC3)C)C
• Molecular Formula: C22H28N2O4S
• Molecular Weight: 416.5 g/mol

Description

2,3,5,6-Tetramethyl-N-[4-(4-morpholinylcarbonyl)benzyl]benzenesulfonamide is a chemical compound with the molecular formula C22H28N2O4S. It has an average mass of 416.534 Da and a monoisotopic mass of 416.176971 Da.

Scientific Research Applications

Gastroprotective Properties of Related Compounds

Gastroprotective Properties Review Compounds such as ebrotidine, which share a sulfonamide functional group with the queried chemical, have been studied for their gastroprotective properties. These studies emphasize the role of certain sulfonamide derivatives in enhancing mucosal integrity and promoting ulcer healing, unrelated to their potential drug use or side effects (Slomiany, Piotrowski, & Slomiany, 1997).

Heterocyclic Compounds in Medicinal Chemistry

Biological Significance of Heterocyclic Compounds Triazines, as examples of heterocyclic compounds with a broad spectrum of biological activities, illustrate the importance of structural diversity in medicinal chemistry. This review highlights the pharmacological potential of triazine derivatives across various therapeutic areas, showcasing the relevance of heterocyclic chemistry in drug discovery (Verma, Sinha, & Bansal, 2019).

QSAR of Carbonic Anhydrase Inhibitors

Quantitative Structure-Activity Relationships The study on quantitative structure-activity relationships (QSARs) of carbonic anhydrase inhibitors offers insights into how the electronic properties of sulfonamide groups, similar to the queried compound, influence biological activity. This research aids in understanding the molecular basis of enzyme inhibition and the design of more effective compounds (Gupta, 2003).

Redox Mediators in Organic Pollutant Treatment

Enzymatic Remediation of Organic Pollutants The enzymatic approach to remediate organic pollutants in industrial wastewater demonstrates the utility of certain compounds as redox mediators. These mediators significantly enhance the degradation efficiency of recalcitrant compounds, highlighting an application area for similar chemical structures in environmental science (Husain & Husain, 2007).